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Compound of Interest

Compound Name: Zinc acetylacetonate

Cat. No.: B078574

An In-depth Technical Guide to the Safe Handling of Zinc Acetylacetonate

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling precautions for all laboratory chemicals is paramount. This guide
provides a comprehensive overview of the safety protocols for zinc acetylacetonate, a
common organometallic complex.

Chemical Identification

Identifier Value

Chemical Name Zinc acetylacetonate

Bis(2,4-pentanedionato)zinc, Zinc(Il)

Synonyms . .
acetylacetonate, Zinc bis(acetylacetonate)[1][2]
CAS Number 14024-63-6[1]
Molecular Formula C10H14042Zn[1]
Molecular Weight 263.61 g/mol [1]

Hazard Identification and Classification

Zinc acetylacetonate is classified as a hazardous substance and requires careful handling to
minimize risk.[3] The Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals provides a standardized framework for communicating hazard information.
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GHS Classification

Hazard Class Category Hazard Statement
Skin Irritation 2 H315: Causes skin irritation[4]
o H319: Causes serious eye
Eye Irritation 2A L
irritation[1][4]
) o H317: May cause an allergic
Skin Sensitization 1

skin reaction[1]

Specific Target Organ Toxicity

H335: May cause respiratory

3
(Single Exposure) irritation[4]
Hazardous to the Aquatic ) o
) H410: Very toxic to aquatic life
Environment, Long-term 1

Hazard

with long lasting effects

GHS Pictograms and Precautionary Statements
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Precautionary Statements (Examples)

P273: Avoid release to the environment.

GHS Hazard Pictograms

B ; P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
nvironmen

X P302+P352: IF ON SKIN: Wash with plenty of water.
Exclamation Mark

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

Click to download full resolution via product page

Caption: GHS Pictograms and associated precautionary statements for Zinc Acetylacetonate.

Physical and Chemical Properties
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Property Value

Appearance Off-white to yellow crystalline powder[5][6]
Odor No information available[6]

Melting Point 124 - 126 °C[6]

Boiling Point 129 - 131 °C @ 10 mmHg|[6]

Solubility Soluble in organic solvents[7]

Autoignition Temperature 580 °CI[5]

Toxicological Information

The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[5] Inhalation
of dust may cause respiratory tract irritation.[5] Ingestion is harmful, and the substance can
cause skin and serious eye irritation.[5][6] It may also cause an allergic skin reaction.[1]

Toxicity Data Value Species

LD50 (Intraperitoneal) 50 mg/kg Rat[2][3][4]

Safe Handling and Storage

A logical workflow should be followed to ensure the safe handling of zinc acetylacetonate

from procurement to disposal.
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Risk Assessment
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Caption: Workflow for the safe handling of zinc acetylacetonate.

Engineering Controls

Work with zinc acetylacetonate should be conducted in a well-ventilated area, preferably in a
chemical fume hood to minimize inhalation exposure.[5][8] Facilities should be equipped with
an eyewash station and a safety shower.[5]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling zinc acetylacetonate:
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Protection Type

Recommendation

Eye/Face Protection

Chemical splash goggles or a face shield.[5][9]

Skin Protection

Impervious gloves (e.qg., nitrile rubber) and

protective clothing to prevent skin contact.[5][8]

Respiratory Protection

A NIOSH-approved respirator should be used if
exposure limits are exceeded or if irritation is

experienced.[5][8]

Storage

Store in a cool, dry, well-ventilated area in a tightly closed container.[5][8][9] It is hygroscopic

and should be protected from moisture.[8]

First Aid Measures

In case of exposure, the following first aid measures should be taken:

Exposure Route

First Aid Procedure

Inhalation

Remove the individual to fresh air. If breathing is
difficult, administer oxygen. Seek medical

attention.[5]

Skin Contact

Remove contaminated clothing and shoes.
Flush the skin with plenty of water for at least 15
minutes. Seek medical attention if irritation or a

rash occurs.[1][5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.[5]

Ingestion

Do NOT induce vomiting. Wash out the mouth
with water and seek immediate medical
attention.[5][9]
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Accidental Release Measures

In the event of a spill, wear appropriate PPE.[3] Vacuum or sweep up the material and place it
into a suitable, labeled disposal container.[5] Avoid generating dust.[5] Prevent the material
from entering drains or waterways.[5][9]

Experimental Protocols for Safety Assessment

While specific experimental protocols for zinc acetylacetonate are not publicly available, the
following standard methodologies are employed to assess the safety and toxicity of chemical
compounds.

Acute Dermal Toxicity (OECD TG 402)

This guideline provides a method for assessing the short-term toxic effects of a substance
applied to the skin. A known quantity of the substance is applied to the shaved skin of
laboratory animals (typically rats or rabbits) for 24 hours. The animals are then observed for 14
days for signs of toxicity and mortality. This data is used to determine the LD50 (lethal dose for
50% of the test population).

Acute Eye Irritation/Corrosion (OECD TG 405)

This test evaluates the potential of a substance to cause eye irritation or corrosion. A small
amount of the test substance is applied to one eye of a laboratory animal (historically rabbits).
The eyes are then examined for up to 21 days for signs of irritation, such as redness, swelling,
and corneal opacity.

Skin Sensitization (OECD TG 429 - Local Lymph Node
Assay: LLNA)

The LLNA is a method for identifying potential skin sensitizers. The test substance is applied to
the ears of mice for three consecutive days. The proliferation of lymphocytes in the draining
lymph nodes is then measured. A significant increase in lymphocyte proliferation indicates that
the substance is a skin sensitizer.

Disposal Considerations
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Dispose of zinc acetylacetonate and its containers in accordance with local, regional, and
national regulations.[1] Waste generators must determine whether a discarded chemical is
classified as a hazardous waste.[6]

Conclusion

Zinc acetylacetonate is a valuable reagent in research and development. However, it poses
several health and environmental hazards. By adhering to the safety precautions outlined in
this guide, researchers can minimize their risk of exposure and ensure a safe laboratory
environment. A thorough understanding of the hazards, proper handling techniques, and
emergency procedures is essential for the responsible use of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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